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Compound of Interest

Methyl 5-amino-6-
Compound Name: o
methoxynicotinate

cat. No.: B1630258

Foreword: This document provides a summary of the currently available technical information
for Methyl 5-amino-6-methoxynicotinate (CAS 59237-50-2). It is intended for researchers,
scientists, and drug development professionals. It is important to note that while basic chemical
and safety data are accessible, detailed experimental protocols, comprehensive analytical
data, and information regarding its biological activity are not readily available in published
scientific literature or patents. This guide therefore focuses on presenting the existing data in a
structured format.

Chemical and Physical Properties

Methyl 5-amino-6-methoxynicotinate is a substituted pyridine derivative. The quantitative
data available for this compound are summarized in the table below. Much of the data is
predicted and should be confirmed experimentally.
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Property Value Source
CAS Number 59237-50-2 N/A
Molecular Formula CsH10N20s3 [1]
Molecular Weight 182.18 g/mol [1]
Appearance Solid N/A

) Typically offered at =95% or
Purity ) ) N/A
>97% by commercial suppliers

Predicted Density 1.240+0.06 g/cm3 N/A
Predicted Boiling Point 334.8+£37.0 °C at 760 mmHg N/A
Predicted Flash Point 156.31£26.5 °C N/A
Predicted pKa 3.531£0.10 N/A

Spectroscopic and Analytical Data

Detailed experimental spectroscopic data such as *H NMR, 3C NMR, IR, and mass
spectrometry for Methyl 5-amino-6-methoxynicotinate are not available in the public domain.
Researchers working with this compound would need to perform these analyses to confirm its
structure and purity.

Synthesis and Reactivity

A detailed, peer-reviewed synthesis protocol for Methyl 5-amino-6-methoxynicotinate is not
currently published. However, based on the synthesis of structurally related aminonicotinate
derivatives, a potential synthetic route can be proposed.

A plausible approach could involve the nitration of a 6-methoxynicotinate precursor, followed by
the reduction of the nitro group to an amine. The general workflow for such a synthesis is
depicted below.
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Proposed Synthetic Pathway

Step 1 Nitration Step2 Reduction
Methyl 6-methoxynicotinate (e.., HNO3/H2503) Methyl 6-methoxy-5-nitronicotinate (€.g., Ha, PdIC or SnCk)

Methyl 5-amino-6-methoxynicotinate

Click to download full resolution via product page
Caption: Proposed general synthetic pathway for Methyl 5-amino-6-methoxynicotinate.

Disclaimer: This proposed pathway is hypothetical and has not been experimentally validated
for this specific compound based on available literature. Researchers should conduct their own
optimization and characterization.

Biological Activity and Potential Applications

There is currently no published information on the biological activity, mechanism of action, or
involvement in any signaling pathways for Methyl 5-amino-6-methoxynicotinate. Its structural
similarity to other substituted aminonicotinates suggests it may have utility as a building block
in medicinal chemistry for the synthesis of more complex molecules with potential therapeutic
applications. Substituted aminonicotinates are known to be precursors for compounds with a
wide range of biological activities, including antimicrobial and anticancer properties.[2][3]

Due to the lack of data on its biological effects, no signaling pathway diagrams or experimental
workflow visualizations can be provided at this time.

Safety and Handling

Based on available safety data sheets, Methyl 5-amino-6-methoxynicotinate is classified as
an irritant.[1] Standard laboratory safety protocols should be followed when handling this
compound.

Hazard Statements:

e Causes skin irritation.
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o Causes serious eye irritation.

e May cause respiratory irritation.

Precautionary Measures:

o Wear protective gloves, eye protection, and face protection.
e Use only in a well-ventilated area.

¢ Avoid breathing dust/fume/gas/mist/vapors/spray.

e |F ON SKIN: Wash with plenty of soap and water.

e |IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

o |F INHALED: Remove person to fresh air and keep comfortable for breathing.

For detailed safety information, please refer to the Material Safety Data Sheet (MSDS) from
your supplier.

Conclusion

Methyl 5-amino-6-methoxynicotinate is a chemical compound for which only basic identifying
and safety information is readily available. Its primary current role appears to be as a chemical
intermediate available from various commercial suppliers. A significant opportunity exists for
further research to elucidate its synthesis, fully characterize its properties, and investigate its
potential biological activities. The lack of comprehensive public data underscores the need for
foundational research on this and many other readily available but under-characterized
chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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